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2-Methylcyclopentanecarboxylic

acid

Cat. No.: B1361535 Get Quote

An In-depth Technical Guide to 2-Methylcyclopentanecarboxylic Acid

Introduction
2-Methylcyclopentanecarboxylic acid, with the CAS number 5454-78-4, is a cyclic carboxylic

acid. Its structure consists of a five-membered cyclopentane ring substituted with both a methyl

group and a carboxylic acid functional group.[1] This compound serves as a valuable building

block in organic synthesis.[2] Its utility is found in the creation of more complex molecules for

potential applications in the pharmaceutical and agrochemical industries.[1] This guide provides

a comprehensive overview of its chemical and physical properties, reactivity, synthesis, and

safety protocols, intended for researchers and professionals in drug development and chemical

sciences.

Chemical Structure and Identifiers
The molecular structure of 2-methylcyclopentanecarboxylic acid is fundamental to its

chemical behavior, combining an alicyclic ring with an acidic functional group.

Caption: Chemical structure of 2-methylcyclopentanecarboxylic acid.

The compound is identified by several standard chemical registry numbers and notations.
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Identifier Value

CAS Number 5454-78-4[3]

Molecular Formula C₇H₁₂O₂[3]

IUPAC Name 2-methylcyclopentane-1-carboxylic acid[3]

InChI
InChI=1S/C7H12O2/c1-5-3-2-4-6(5)7(8)9/h5-

6H,2-4H2,1H3,(H,8,9)[3]

InChIKey YDUMDNFZGQAOJB-UHFFFAOYSA-N

SMILES CC1CCCC1C(=O)O[4]

Physical and Chemical Properties
The physical and chemical properties of 2-methylcyclopentanecarboxylic acid are

summarized below. It typically presents as a colorless to light yellow liquid at room

temperature.[2][4]

Property Value

Molecular Weight 128.17 g/mol [3]

Appearance Colorless to light yellow liquid[2]

Boiling Point 183-185 °C at 16 mmHg (Torr)

Density 1.059 ± 0.06 g/cm³ (Predicted)[2]

pKa 4.81 ± 0.40 (Predicted)[2]

Flash Point 99.5 °C

Solubility
Moderately soluble in water, more soluble in

organic solvents.[1]

Chemical Reactivity
The reactivity of 2-methylcyclopentanecarboxylic acid is primarily dictated by its carboxylic

acid functional group. This group allows it to participate in a range of common organic
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reactions.[1][5]

Esterification: Reacts with alcohols in the presence of an acid catalyst to form esters.[6]

Acid-Base Reactions: As an acid, it reacts with bases to form carboxylate salts.[6]

Reduction: The carboxylic acid group can be reduced to a primary alcohol using strong

reducing agents like lithium aluminum hydride (LiAlH₄).[6]

Acyl Halide Formation: It can be converted to an acyl halide (e.g., acyl chloride) using

reagents such as thionyl chloride (SOCl₂).[6]

Decarboxylation: While generally requiring harsh conditions, decarboxylation is a potential

reaction.[1]

2-Methylcyclopentanecarboxylic Acid

Ester Carboxylate Salt Primary Alcohol Acyl Chloride

ROH, H⁺ Base (e.g., NaOH) 1. LiAlH₄

2. H₃O⁺
SOCl₂

Click to download full resolution via product page

Caption: General reaction pathways for 2-methylcyclopentanecarboxylic acid.

Synthesis
A known synthetic route to 2-methylcyclopentane-1-carboxylic acid involves the catalytic

hydrogenation of 2-methyl-1-cyclopentene-1-carboxylic acid. This reaction utilizes hydrogen

gas and a palladium on activated charcoal catalyst in an ethanol and water solvent system. The

reaction proceeds at 20°C over 96 hours.
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Note: Detailed, step-by-step experimental protocols for the synthesis and purification of 2-
methylcyclopentanecarboxylic acid are not extensively available in the provided search

results. An illustrative protocol for a structurally related compound is presented in the following

section to demonstrate relevant laboratory techniques.

Experimental Protocols
While a specific, detailed protocol for the synthesis of 2-methylcyclopentanecarboxylic acid
was not found, the following procedure for the synthesis of methyl cyclopentanecarboxylate via

a Favorskii rearrangement of 2-chlorocyclohexanone illustrates a common method for creating

cyclopentane ring systems.[1] This type of detailed protocol is representative of the

methodologies used in this area of organic synthesis.

Illustrative Protocol: Synthesis of Methyl Cyclopentanecarboxylate[1]

Preparation: A dry 1-liter three-necked, round-bottomed flask is equipped with a stirrer, a

spiral reflux condenser, and a dropping funnel. All openings are protected with calcium

chloride drying tubes.

Initial Reagents: A suspension of sodium methoxide (1.07 moles) in 330 mL of anhydrous

ether is added to the flask and stirring is initiated.

Addition of Chloroketone: A solution of 2-chlorocyclohexanone (1 mole) diluted with 30 mL of

dry ether is added dropwise to the stirred suspension over approximately 40 minutes. The

exothermic reaction is controlled by the rate of addition.

Reflux: After the addition is complete, the mixture is stirred and heated under reflux for 2

hours.

Workup: The mixture is cooled, and water is added to dissolve the salts. The ether layer is

separated. The aqueous layer is saturated with sodium chloride and extracted twice with 50

mL portions of ether.

Washing: The combined ethereal solutions are washed successively with 100 mL portions of

5% hydrochloric acid, 5% aqueous sodium bicarbonate solution, and saturated sodium

chloride solution.
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Drying and Isolation: The ether solution is dried over magnesium sulfate. After filtering, the

ether is removed by distillation.

Purification: The crude ester is purified by fractional distillation to yield methyl

cyclopentanecarboxylate.
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Caption: Illustrative workflow for synthesis of a cyclopentane derivative.
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Spectroscopic Data
While comprehensive spectral data with peak assignments for 2-
methylcyclopentanecarboxylic acid is not available in the search results, PubChem indicates

the existence of 13C NMR spectral data.[3] For related compounds like methyl

cyclopentanecarboxylate, various spectral data including GC-MS, FTIR, and Raman spectra

are available, which can serve as a reference for characterizing similar structures.[7]

Safety and Handling
2-Methylcyclopentanecarboxylic acid is classified as harmful and an irritant.[3] Proper safety

precautions are mandatory when handling this chemical.

GHS Hazard Information

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

GHS Precautionary Statements
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Handling Recommendations: Handle in a well-ventilated place.[5] Wear suitable protective

clothing, including chemical-impermeable gloves and eye/face protection.[5] Avoid contact with

skin and eyes.[5] All sources of ignition should be removed, and non-sparking tools should be

used.[5]

Conclusion
2-Methylcyclopentanecarboxylic acid is a versatile alicyclic compound with well-defined

physical properties and predictable chemical reactivity centered on its carboxylic acid group. Its

role as a synthetic intermediate makes it a compound of interest for researchers in medicinal

and materials chemistry. While detailed experimental protocols for its specific synthesis are not

widely published, established methods for creating substituted cyclopentane rings provide a

reliable foundation for its preparation. Due to its hazardous nature, strict adherence to safety

and handling protocols is essential for its use in a research or development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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